Cas no 2229441-80-7 (1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2229441-80-7
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 6340206
• PubChem ID: 145712146
• Update Time: 2025-06-28

1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol
• 1-(3-Ethynylphenyl)-2,2,2-trifluoroethanol
• EN300-1972033
• 2229441-80-7

• Inchi： 1S/C10H7F3O/c1-2-7-4-3-5-8(6-7)9(14)10(11,12)13/h1,3-6,9,14H
• InChI Key： XNQDGCSQMHIXGU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C#C)C=1)O)(F)F

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol

1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2229441-80-7): A Multifunctional Organic Compound with Emerging Applications in Medicinal Chemistry and Material Science

1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2229441-80-7) is a structurally unique organic compound characterized by the presence of a trifluoromethyl group and a ethynylphenyl moiety in its molecular framework. This chemical entity has garnered significant attention in recent years due to its versatile reactivity profile and potential applications in drug discovery, organic synthesis, and nanostructured material engineering. The trifluoroethanol backbone, combined with the aromatic ethynyl substituent, creates a molecular architecture that exhibits remarkable electronic tunability, making it a valuable building block for designing bioactive molecules and functional materials.

Recent advances in computational chemistry have provided deeper insights into the conformational dynamics of this compound. A 2023 study published in JACS (Journal of the American Chemical Society) utilized quantum mechanical calculations to elucidate the non-covalent interactions between the fluorinated ethyl chain and the ethynylphenyl ring. The research revealed that the fluorine atoms in the trifluoromethyl group significantly influence the molecular polarity, enhancing the hydrogen-bonding capacity of the hydroxyl group in the ethanol subunit. This property is particularly advantageous in applications requiring molecular recognition and interfacial interactions, such as drug-target binding and self-assembly processes in nanostructured materials.

The synthetic accessibility of 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol has been further optimized through transition-metal-catalyzed cross-coupling reactions. A 2024 report in ACS Catalysis demonstrated the use of palladium(0)-mediated Sonogashira coupling to achieve high regioselectivity in the ethynyl substitution step. This method allows for the modular synthesis of analogous compounds with varied substituents, enabling structure-activity relationship (SAR) studies in pharmacological research. The fluorinated ethyl group has been shown to enhance metabolic stability in preclinical drug candidates, a finding corroborated by in silico ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions using machine learning models.

One of the most promising applications of 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol lies in its role as a prodrug precursor. A 2023 investigation in European Journal of Medicinal Chemistry explored its conversion into fluorinated alkyl esters via esterification with carboxylic acid derivatives. The resulting fluorinated esters exhibited enhanced lipophilicity and bioavailability compared to their non-fluorinated counterparts. These findings suggest that the trifluoromethyl group acts as a bioisosteric replacement for other hydrophobic substituents, offering a strategic advantage in drug design for targeting hydrophobic binding pockets in protein receptors.

In the field of material science, the ethynylphenyl group of 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol has been exploited for click chemistry-based functionalization. A 2024 study in Advanced Materials demonstrated the use of this compound as a ligand precursor in the solution-phase synthesis of metal-organic frameworks (MOFs). The fluorinated ethyl chain provided hydrophobicity to the MOF surfaces, while the ethynylphenyl group facilitated coordination to metal centers via alkynyl ligand interactions. The resultant fluorinated MOFs exhibited exceptional gas adsorption capacities for CO₂ and CH₄, highlighting their potential for carbon capture and energy storage applications.

The unique electronic properties of 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol have also been leveraged in organic electronics. Research published in Nature Electronics in 2024 explored its use as a hole-transporting material in perovskite solar cells. The fluorinated ethyl group was found to modulate the bandgap of the organic semiconductor, while the ethynylphenyl substituent enhanced intermolecular π-π stacking, leading to improved charge carrier mobility. These findings position the compound as a promising candidate for next-generation flexible electronics and light-emitting diodes (LEDs).

Looking ahead, the multipurpose nature of 1-(3-ethynylphenyl)-2,2,2-trifluoroethan-1-ol is expected to drive cross-disciplinary research spanning medicinal chemistry, material science, and computational chemistry. Ongoing efforts are focused on elucidating the mechanistic details of its reactivity patterns and optimizing synthetic protocols for large-scale industrial applications. As green chemistry principles become increasingly important, the development of environmentally benign synthesis routes for this compound will be a critical area of future investigation.